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Compound of Interest

Compound Name: MS645

Cat. No.: B2760879

This document provides crucial safety and logistical information for the handling and disposal
of MS645, a product identified as Mohawk Finishing Product M645-6046. The following
procedural guidance is intended for researchers, scientists, and drug development
professionals to ensure safe laboratory practices.

Hazard Identification and Composition

MS645 is a mixture containing iron oxide and a proprietary ingredient. The primary health
hazards are associated with inhalation of dust and ingestion.

Concentration (Wt. GHS Hazard
Component CAS Number o

%) Classifications
Iron Oxide 25 - 40% 1309-37-1 Not Classified

GHSO07: Harmful if

Proprietary Ingredient 1.0-2.5% Proprietary
swallowed (H302)[1]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling MS645 to minimize exposure. The
following table summarizes the recommended equipment.
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Personal Protective Specifications and
Body Part .
Equipment Remarks
Recommended when
Respiratory NIOSH-approved respirator ventilation is inadequate or

when dust is generated.

o A face shield may be required
Safety glasses with side- ) -
Eyes/Face ) for tasks with a high risk of
shields or goggles ) )
splashing or dust generation.

Hand Chemically impervious Inspect gloves for tears or
ands
protective gloves holes before use.

Body protection should be
Body Lab coat, apron, or coveralls selected based on the

potential for skin contact.

Required for all laboratory
Feet Closed-toe shoes

work.

Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical for maintaining a safe
laboratory environment.

Handling:

Ensure adequate ventilation to keep airborne concentrations of dust low.

Avoid generating dust during handling.

Wash hands thoroughly after handling and before eating, drinking, or smoking.

Avoid contact with eyes, skin, and clothing.[2]

Storage:

e Store in a cool, dry, and well-ventilated area.
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o Keep containers tightly closed when not in use.

» Store away from incompatible materials such as strong acids, bases, and oxidizing agents.

[2]
Spill and Emergency Procedures
In the event of a spill or accidental exposure, follow these procedures immediately.
Spill Response:

o Evacuate and Secure: Evacuate unnecessary personnel from the spill area and ensure
proper ventilation.

» Containment: Prevent the spilled material from entering drains or waterways.
e Clean-up:
o Wear appropriate PPE.

o For dry spills, carefully scoop or sweep up the material, avoiding dust generation. A
vacuum with a HEPA filter is recommended for final cleanup.

o Place the collected material into a sealed, labeled container for disposal.
First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[1]

o Skin Contact: Wash the affected area with soap and water. Remove contaminated clothing
and wash it before reuse.[1]

¢ Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[1]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention if symptoms persist.[1]
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Disposal Plan

Dispose of MS645 and any contaminated materials in accordance with all applicable local,
state, and federal regulations.[2] It may be necessary to dispose of this material as a
hazardous waste. Contact your institution's environmental health and safety department for

specific guidance.

Safe Handling and Disposal Workflow

The following diagram outlines the key steps for the safe handling and disposal of MS645.
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Handling Protocol

Preparation:
- Review SDS
- Wear appropriate PPE

Handling:
- Use in a well-ventilated area
- Avoid generating dust
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Spill Response

Storage:
- Keep container tightly closed Spill Detected

- Store in a cool, dry place
-
Gvacuate and Secure Area

Contain Spill

Clean-up:
- Use appropriate PPE
- Avoid dust generation
- J

Waste from cleanup

~
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Disposal Protoco

Collect Waste:
- MS645 residue
- Contaminated materials

;

Seal in Labeled Container

Dispose according to
local, state, and federal regulations
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Click to download full resolution via product page

Caption: Workflow for the safe handling, spill response, and disposal of MS645.
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Experimental Protocols and Signaling Pathways

Searches for "MS645" did not yield any information related to its use in experimental research,
such as specific laboratory protocols or its effects on signaling pathways. The available data
indicates that MS645 is a commercial finishing product and not a chemical entity typically used
in academic or pharmaceutical research and development. Therefore, information on
experimental methodologies and biological pathways is not applicable to this product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Handling Protocols for MS645].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2760879#personal-protective-equipment-for-
handling-ms645]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b2760879?utm_src=pdf-body
https://www.benchchem.com/product/b2760879?utm_src=pdf-body
https://www.benchchem.com/product/b2760879?utm_src=pdf-custom-synthesis
https://www.mohawk-finishing.com/mhk_cds/product_msds/M645-6046.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-s/S25549A.pdf
https://www.benchchem.com/product/b2760879#personal-protective-equipment-for-handling-ms645
https://www.benchchem.com/product/b2760879#personal-protective-equipment-for-handling-ms645
https://www.benchchem.com/product/b2760879#personal-protective-equipment-for-handling-ms645
https://www.benchchem.com/product/b2760879#personal-protective-equipment-for-handling-ms645
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2760879?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2760879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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